Cas no 603-33-8 (Triphenylbismuth)
Appearance and properties: white to off white crystalline powder. Density: 1585g/cm3. melting point: 78-80 ° C. boiling point: 310 ° C. refractive index: 1.7040 (75 º C).
Triphenylbismuth structure
Triphenylbismuth Properties
Names and Identifiers
-
- Triphenylbismuthine
- TPB
- (C6H5)3Bi
- Aerotex
- Trifenylbismutin
- triphenyl-bismuthin
- BISMUTH TRIPHENYL
- triphenylbismuth
- Triphenylbismuth(III)
- triphenylbismuthane
- NSC 465
- Triphenyl bismuth
- BISMUTHINE, TRIPHENYL-
- Bismuth, triphenyl-
- Caswell No. 896
- Trifenylbismutin [Czech]
- EPA Pesticide Chemical Code 082801
- ZHXAZZQXWJJBHA-UHFFFAOYSA-N
- R18732F41W
- Triphenyl bismuthine
- C18H15Bi
- triphenylbismuthin
- triphenyl bismuthane
- Name: Triphenylbismuth
- G00043-Watson-Int
- WLN: R-
- MFCD00014064
- NSC465
- A832697
- AKOS015840405
- CS-0084105
- WLN: R-BI-R&R
- 603-33-8
- AI3-51412
- DTXSID6042498
- EINECS 210-033-4
- T0511
- Q4463253
- AMY902
- AC-4365
- DTXCID4022498
- NS00080369
- BRN 3905930
- SY017812
- Triphenyl bismuth 97.5%
- J-525123
- TRIPHENYLBISMUTH [MI]
- BCP13881
- UNII-R18732F41W
- 4-16-00-01226 (Beilstein Handbook Reference)
- NCGC00255966-01
- Triphenylbismuth, 98% (99.9% trace metals basis)
- Tox21_302240
- NSC-465
- CAS-603-33-8
- Triphenylbismuth
- Bismuthine, triphenyl
- DB-030494
- Ph3Bi
- Bismuth, triphenyl
- Bismuth triphenyl
- +Expand
-
- MFCD00014064
- ZHXAZZQXWJJBHA-UHFFFAOYSA-N
- 1S/3C6H5.Bi/c3*1-2-4-6-5-3-1;/h3*1-5H;
- [Bi](C1C([H])=C([H])C([H])=C([H])C=1[H])(C1C([H])=C([H])C([H])=C([H])C=1[H])C1C([H])=C([H])C([H])=C([H])C=1[H]
- 3905930
Computed Properties
- 440.09800
- 0
- 0
- 3
- 440.097758
- 19
- 202
- 0
- 0
- 0
- 0
- 0
- 1
- nothing
- nothing
- 0
- 0
Experimental Properties
- 4.46040
- 0.00000
- 1.7040
- Insoluble
- 242°C/14mmHg(lit.)
- 78.0 to 80.0 deg-C
- 242°C/14mm
- Slightly soluble in alcohol. Soluble in ether, acetone and chloroform. Insoluble in water
- Not available
- Not available
- Moisture Sensitive
- 1.585
Triphenylbismuth Security Information
- GHS07
- EB2980000
- 3
- S24/25
- S24/25-S36/37
- R20/21/22
- Xn
- H302,H312,H332
- P280
- warning
- Store at room temperature
- R20/21/22: harmful by inhalation, skin contact and accidental swallowing.
- Warning
- Yes
Triphenylbismuth Customs Data
- 2942000000
-
China Customs Code:
2931900090Overview:
2931900090. Other organic-Inorganic compound. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods). MFN tariff:6.5%. general tariff:30.0%
Summary:
2931900090. other organo-inorganic compounds. VAT:17.0%. Tax rebate rate:13.0%. Supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward). MFN tariff:6.5%. General tariff:30.0%
Triphenylbismuth Price
Triphenylbismuth Suppliers
JIANG SU RUN FENG HE CHENG Technology Co., Ltd.
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Nantong Reform Petro-chemical Co.,Ltd
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CAO HAI YAN
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Shanghai Macklin Biochemical Co., Ltd
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SHEN JING LI
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SHANG HAI YUAN YE Biotechnology Co., Ltd.
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TANG SI LEI
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Shanghai Acmec Biochemical Co.,Ltd
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JI ZHI SHI JI
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Shanghai Aladdin Biochemical Technology Co., Ltd
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A LA DING
anhua.mao@aladdin-e.com
Triphenylbismuth Related Literature
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1. Reactions of triphenylbismuthonium 2-oxoalkylides?? with 1,2-dicarbonyl compoundsM. Mizanur Rahman,Yoshihiro Matano,Hitomi Suzuki J. Chem. Soc. Perkin Trans. 1 1999 1533
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2. Pentavalent organobismuth reagents. Part 3. Phenylation of enols and of enolate and other anionsDerek H. R. Barton,Jean-Claude Blazejewski,Brigitte Charpiot,Jean-Pierre Finet,William B. Motherwell,M. Teresa Barros Papoula,Stephen P. Stanforth J. Chem. Soc. Perkin Trans. 1 1985 2667
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3. First synthesis, X-ray structure analysis and reactions of alkenyltriphenylbismuthonium saltsYoshihiro Matano,Masanori Yoshimune,Nagao Azuma,Hitomi Suzuki J. Chem. Soc. Perkin Trans. 1 1996 1971
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4. XVI.—Organo-derivatives of bismuth. Part V. The stability of halogen, cyano-, and thiocyano-derivatives of tertiary aromatic bismuthinesFrederick Challenger,John Frederick Wilkinson J. Chem. Soc. Trans. 1922 121 91
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5. A new method of generation of bismuthonium ylides and their efficient trapping with sulphenesTakuji Ogawa,Toshihiro Murafuji,Hitomi Suzuki J. Chem. Soc. Chem. Commun. 1989 1749
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6. XVI.—Organo-derivatives of bismuth. Part V. The stability of halogen, cyano-, and thiocyano-derivatives of tertiary aromatic bismuthinesFrederick Challenger,John Frederick Wilkinson J. Chem. Soc. Trans. 1922 121 91
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7. XVII.—Organo-derivatives of bismuth. Part VI. The preparation and properties of tertiary aromatic bismuthines and their interaction with organic and inorganic halogen compoundsFrederick Challenger,Leslie Randal Ridgway J. Chem. Soc. Trans. 1922 121 104
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B. D. Jadhav,S. K. Pardeshi RSC Adv. 2016 6 14531
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9. Unexpected formation of triarylbismuth diformates in the oxidation of triarylbismuthines with ozone at low temperaturesHitomi Suzuki,Tohru Ikegami,Yoshihiro Matanoa,Nagao Azuma J. Chem. Soc. Perkin Trans. 1 1993 2411
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(CAS:603-33-8)Triphenylbismuth
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(CAS:603-33-8)Triphenylbismuth
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